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Compound of Interest

Compound Name: Diisopentyl ether

Cat. No. B166219

An In-depth Technical Guide to the Physicochemical Properties of Diisopentyl Ether

This guide provides a comprehensive overview of the boiling point and density of diisopentyl
ether, tailored for researchers, scientists, and professionals in drug development. It includes a
detailed presentation of these physical constants, the experimental protocols for their
determination, and a logical diagram illustrating the influencing factors.

Physicochemical Data of Diisopentyl Ether

Diisopentyl ether, also known as isoamyl ether or di-3-methylbutyl ether, is an organic
compound with the chemical formula C10H220.[1] Its physical properties are critical for its
application as a solvent in various chemical processes, including high-temperature reactions
and extraction techniques.[1]

Data Summary

The boiling point and density of diisopentyl ether are summarized in the table below. The data
is compiled from various sources, providing a consistent and reliable reference.
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Physical Property Value Conditions

Boiling Point 172-174 °C AL 760 mmHg (standard
atmospheric pressure)

173.4°C At 760 mmHg[1][2]

172.5°C

173 °C

Density 0.778 g/cm3 At 20 °C[1]

0.778 g/mL At 25 °C[3][4]

0.7777 g/lcm3

At 12 °C/4 °C[5]

Experimental Protocols

The accurate determination of boiling point and density is crucial for the characterization and
quality control of diisopentyl ether. The following sections detail the standard methodologies
employed for these measurements.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure substance, the boiling point is a characteristic physical constant.

1. Distillation Method:

A common and direct method for determining the boiling point of a liquid is through distillation.

[6]

o Apparatus: A standard distillation setup is used, consisting of a boiling flask, a condenser, a
receiving flask, and a thermometer.

e Procedure:

o The diisopentyl ether sample is placed in the boiling flask along with boiling chips to

ensure smooth boiling.
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o The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to
measure the temperature of the vapor that is in equilibrium with the liquid.

o The flask is heated, and as the liquid boils, the vapor rises, condenses in the condenser,
and is collected in the receiving flask.

o The temperature is recorded when it becomes constant. This stable temperature is the
boiling point of the liquid.[7]

2. Differential Scanning Calorimetry (DSC):

Differential Scanning Calorimetry is a thermal analysis technique that can be used to determine
the boiling point.[1]

o Apparatus: A Differential Scanning Calorimeter.
e Procedure:

o Asmall, weighed sample of diisopentyl ether is placed in a sealed aluminum pan. An
empty sealed pan is used as a reference.

o The sample and reference are heated at a constant rate (e.g., 10°C/min under an inert
atmosphere).[1]

o The instrument measures the difference in heat flow required to maintain the sample and
reference at the same temperature.

o The boiling point is determined from the onset temperature of the endothermic peak
corresponding to the vaporization of the liquid.

Density Determination

Density is the mass of a substance per unit volume. It is an important physical property that can
be used to identify a substance or determine its purity.

1. Gravimetric Method (Pycnometer or Micropipette):

This method involves accurately measuring the mass of a known volume of the liquid.[1]
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» Apparatus: A high-precision analytical balance, a calibrated micropipette or a pycnometer (a
flask with a specific, accurately known volume).

e Procedure (using a micropipette):

o

An empty, clean, and dry vial is weighed on the analytical balance.

o A calibrated micropipette is used to dispense a precise volume of diisopentyl ether into
the vial.

o The vial containing the liquid is weighed again.

o The density is calculated by dividing the mass of the liquid (final mass - initial mass) by the
dispensed volume.

o The measurement is typically performed at a constant temperature, such as 20°C.[1]
2. Vibrating Tube Densimeter:
This instrument provides a rapid and highly accurate measurement of density.
o Apparatus: A digital vibrating tube densimeter.

e Procedure:

[e]

The instrument is calibrated using fluids of known density (e.g., dry air and pure water).

o Asmall sample of diisopentyl ether is introduced into a U-shaped borosilicate glass tube
inside the instrument.

o The tube is electronically excited to oscillate at its natural frequency.

o The instrument measures the oscillation period, which is directly related to the density of
the sample.

o The density value is displayed digitally, corrected for the measurement temperature.

Logical Relationships
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The physical properties of diisopentyl ether are a direct consequence of its molecular
structure and the intermolecular forces present. The following diagram illustrates these
relationships.

Factors Influencing Physical Properties of Diisopentyl Ether
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Caption: Relationship between molecular properties and physical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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